Cas no 294885-75-9 (Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-(phenylmethyl)-)
294885-75-9 structure
Product Name:Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-(phenylmethyl)-
CAS No:294885-75-9
MF:C17H21N3O2S
MW:331.432542562485
CID:1439917
PubChem ID:4741891
Update Time:2025-04-20
Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-(phenylmethyl)-
- DTXSID601204750
- Oprea1_470230
- 4-[[4-(Phenylmethyl)-1-piperazinyl]sulfonyl]benzenamine
- 294885-75-9
- AKOS003590955
-
- Inchi: 1S/C17H21N3O2S/c18-16-6-8-17(9-7-16)23(21,22)20-12-10-19(11-13-20)14-15-4-2-1-3-5-15/h1-9H,10-14,18H2
- InChI Key: QDCSGOJIWCCICJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 331.13544809g/mol
- Monoisotopic Mass: 331.13544809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 75Ų
Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-(phenylmethyl)- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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